Cas no 64670-84-4 (Acridine, 1-nitro-9-phenoxy-)

• Product Name: Acridine, 1-nitro-9-phenoxy-
• CAS No: 64670-84-4
• MF: C₁₉H₁₂N₂O₃
• MW: 316.31018447876
• CID: 419189
• PubChem ID: 13193393
• Update Time: 2025-04-19

Acridine, 1-nitro-9-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Acridine, 1-nitro-9-phenoxy-
• 1-nitro-9-phenoxyacridine
• SCHEMBL2920813
• 64670-84-4
• WHEJTVAHAXMRHX-UHFFFAOYSA-N
• DTXSID60526216

• Inchi： 1S/C19H12N2O3/c22-21(23)17-12-6-11-16-18(17)19(24-13-7-2-1-3-8-13)14-9-4-5-10-15(14)20-16/h1-12H
• InChI Key： WHEJTVAHAXMRHX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C2C=CC=CC=2N=C2C=CC=C(C=12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.08486
• Monoisotopic Mass: 316.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 65.26